Cas no 832721-49-0 (Benzofuran, 2,3,3a,4,7,7a-hexahydro-5-methyl-)
832721-49-0 structure
Product name:Benzofuran, 2,3,3a,4,7,7a-hexahydro-5-methyl-
Benzofuran, 2,3,3a,4,7,7a-hexahydro-5-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzofuran, 2,3,3a,4,7,7a-hexahydro-5-methyl-
- 5-methyl-2,3,3a,4,7,7a-hexahydro-1-benzofuran
- 832721-49-0
- DTXSID40733421
- SCHEMBL12152836
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- Inchi： InChI=1S/C9H14O/c1-7-2-3-9-8(6-7)4-5-10-9/h2,8-9H,3-6H2,1H3
- InChI Key： PUHAAPKAAHLZGP-UHFFFAOYSA-N
- SMILES： CC1=CCC2C(C1)CCO2
Computed Properties
- Exact Mass: 138.104465066g/mol
- Monoisotopic Mass: 138.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 9.2Ų
Benzofuran, 2,3,3a,4,7,7a-hexahydro-5-methyl- Related Literature
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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2. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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Aihong Xi,Geoffrey D. Bothun Analyst, 2014,139, 973-981
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Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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Ryan Fillingham,Matthew Boon,Shaghraf Javaid,J. Alex Saunders,Franca Jones CrystEngComm, 2021,23, 2249-2261
832721-49-0 (Benzofuran, 2,3,3a,4,7,7a-hexahydro-5-methyl-) Related Products
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